Cas no 1895509-18-8 (2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol)

• Product Name: 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol
• CAS No: 1895509-18-8
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5881095
• PubChem ID: 136993744
• Update Time: 2025-11-02

2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol
• EN300-1816838
• 1895509-18-8

• Inchi： 1S/C11H13N3O2/c1-14-11(12)6-9(13-14)8-4-3-7(16-2)5-10(8)15/h3-6,15H,12H2,1-2H3
• InChI Key： AVUZCJSBJFTHEB-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1C=C(N)N(C)N=1)OC

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol

Comprehensive Overview of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol (CAS No. 1895509-18-8)

2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol (CAS No. 1895509-18-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyrazole ring with a methoxyphenol moiety, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its potential applications in medicinal chemistry and biochemical studies.

The molecular formula of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol is C₁₁H₁₃N₃O₂, with a molecular weight of 219.24 g/mol. Its structural features include an amino group and a methoxy group, which contribute to its reactivity and solubility in polar solvents. These properties make it a versatile building block for synthesizing more complex molecules, particularly in the development of heterocyclic compounds and bioactive agents.

One of the key reasons 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol is widely studied is its potential role in drug development. The pyrazole core is a common pharmacophore in many FDA-approved drugs, and the addition of the methoxyphenol group enhances its biological activity. Recent studies have explored its use in targeting enzyme inhibitors and receptor modulators, which are critical in treating various diseases. This aligns with the growing interest in precision medicine and targeted therapies, topics frequently searched in scientific and medical communities.

In addition to its pharmaceutical applications, 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol is also investigated for its potential in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced materials such as coordination polymers and catalysts. This versatility has led to increased demand in research laboratories and industrial settings, particularly in regions with a strong focus on green chemistry and sustainable synthesis.

The synthesis of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. These topics are frequently discussed in academic forums and patent literature, reflecting the compound's importance in synthetic chemistry.

From a market perspective, the demand for 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol is driven by its applications in high-value research and specialty chemicals. Suppliers and manufacturers highlight its role in custom synthesis and contract research, catering to pharmaceutical companies and academic institutions. The compound's CAS No. 1895509-18-8 is often used as a unique identifier in procurement databases, ensuring accurate sourcing for global clients.

Safety and handling of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions such as proper ventilation and personal protective equipment are recommended. This aligns with broader industry trends emphasizing lab safety and risk management, which are top priorities for researchers and regulatory bodies.

In summary, 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol (CAS No. 1895509-18-8) is a multifaceted compound with significant potential in pharmaceutical research, material science, and chemical synthesis. Its unique structure and reactivity profile make it a subject of ongoing study, particularly in fields focused on innovation and sustainability. As research continues to uncover new applications, this compound is likely to remain a key player in advanced scientific endeavors.